Cas no 339111-57-8 (4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile)

• Product Name: 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile
• CAS No: 339111-57-8
• MF: C₁₄H₁₀N₄S
• MW: 266.321000576019
• CID: 6786992
• PubChem ID: 1488380
• Update Time: 2025-05-24

4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• SMR000334615
• 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile
• 339111-57-8
• 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-5-yl)thiophene-2-carbonitrile
• MLS000707218
• CHEMBL1550694
• BDBM90530
• cid_1488380
• HMS2663N06
• MFCD00974372
• 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)thiophene-2-carbonitrile
• 4-methyl-3-phenyl-5-(4H-1,2,4-triazol-3-yl)thiophene-2-carbonitrile
• 9J-027
• AKOS015993753
• 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-5-yl)-2-thiophenecarbonitrile

• Inchi： 1S/C14H10N4S/c1-9-12(10-5-3-2-4-6-10)11(7-15)19-13(9)14-16-8-17-18-14/h2-6,8H,1H3,(H,16,17,18)
• InChI Key： XJGJSLUJBKOBOQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C2C=CC=CC=2)C(C)=C1C1=NC=NN1

Computed Properties

• Exact Mass: 266.06261751g/mol
• Monoisotopic Mass: 266.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.6Ų

Additional information on 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile

Introduction to 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile (CAS No. 339111-57-8)

4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile (CAS No. 339111-57-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a thiophene ring, a triazole moiety, and a cyano group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. Thiophenes are known for their stability and ability to form strong π-electron systems, making them valuable building blocks in the synthesis of various bioactive molecules. The presence of the triazole moiety, a five-membered ring with three nitrogen atoms, further enhances the compound's biological activity. Triazoles are widely used in medicinal chemistry due to their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The cyano group (CN) is another key functional group in this compound. It is known for its strong electron-withdrawing properties and can significantly influence the electronic distribution within the molecule. The cyano group also plays a crucial role in enhancing the solubility and metabolic stability of the compound, which are important considerations in drug design.

Recent studies have explored the potential therapeutic applications of 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membrane integrity and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile also makes it an attractive candidate for drug development. The presence of multiple functional groups allows for easy modification through synthetic chemistry techniques, enabling researchers to optimize its pharmacological properties. For instance, substituting different groups on the phenyl ring or modifying the triazole moiety can lead to compounds with enhanced potency or selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-yl)-2-thiophenecarbonitrile in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes with regards to safety profiles and pharmacokinetic parameters. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-methyl-3-phenyl-5-(1H-1,2,4-triazol-3-y)-2-thiophenecarbonitrile (CAS No. 339111-57-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.